Cas no 521928-51-8 (Benzeneacetic acid, α-amino-3-chloro-α-ethyl-, ethyl ester)
Benzeneacetic acid, α-amino-3-chloro-α-ethyl-, ethyl ester is a versatile organic compound with significant applications in pharmaceutical and chemical industries. This ester exhibits high purity and stability, offering improved solubility and reactivity. Its unique structure allows for effective synthesis of biologically active molecules, making it a valuable intermediate in drug discovery. The ethyl ester functionality enhances solubility in organic solvents, facilitating its use in various chemical reactions.
521928-51-8 structure
Product Name:Benzeneacetic acid, α-amino-3-chloro-α-ethyl-, ethyl ester
CAS No:521928-51-8
MF:C12H16ClNO2
MW:241.713942527771
CID:5910498
PubChem ID:60797228
Update Time:2025-07-30
Benzeneacetic acid, α-amino-3-chloro-α-ethyl-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzeneacetic acid, α-amino-3-chloro-α-ethyl-, ethyl ester
- Ethyl 2-amino-2-(3-chlorophenyl)butanoate
- EN300-705830
- 521928-51-8
- CS-0295758
-
- Inchi: 1S/C12H16ClNO2/c1-3-12(14,11(15)16-4-2)9-6-5-7-10(13)8-9/h5-8H,3-4,14H2,1-2H3
- InChI Key: RTVUTXRKSDYDLH-UHFFFAOYSA-N
- SMILES: C(C1C=CC=C(Cl)C=1)(N)(CC)C(=O)OCC
Computed Properties
- Exact Mass: 241.0869564g/mol
- Monoisotopic Mass: 241.0869564g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 247
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 52.3Ų
Experimental Properties
- Density: 1.160±0.06 g/cm3(Predicted)
- Boiling Point: 311.2±27.0 °C(Predicted)
- pka: 6.81±0.10(Predicted)
Benzeneacetic acid, α-amino-3-chloro-α-ethyl-, ethyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-705830-0.05g |
ethyl 2-amino-2-(3-chlorophenyl)butanoate |
521928-51-8 | 0.05g |
$647.0 | 2023-05-31 | ||
| Enamine | EN300-705830-0.1g |
ethyl 2-amino-2-(3-chlorophenyl)butanoate |
521928-51-8 | 0.1g |
$678.0 | 2023-05-31 | ||
| Enamine | EN300-705830-0.25g |
ethyl 2-amino-2-(3-chlorophenyl)butanoate |
521928-51-8 | 0.25g |
$708.0 | 2023-05-31 | ||
| Enamine | EN300-705830-0.5g |
ethyl 2-amino-2-(3-chlorophenyl)butanoate |
521928-51-8 | 0.5g |
$739.0 | 2023-05-31 | ||
| Enamine | EN300-705830-1.0g |
ethyl 2-amino-2-(3-chlorophenyl)butanoate |
521928-51-8 | 1g |
$770.0 | 2023-05-31 | ||
| Enamine | EN300-705830-2.5g |
ethyl 2-amino-2-(3-chlorophenyl)butanoate |
521928-51-8 | 2.5g |
$1509.0 | 2023-05-31 | ||
| Enamine | EN300-705830-5.0g |
ethyl 2-amino-2-(3-chlorophenyl)butanoate |
521928-51-8 | 5g |
$2235.0 | 2023-05-31 | ||
| Enamine | EN300-705830-10.0g |
ethyl 2-amino-2-(3-chlorophenyl)butanoate |
521928-51-8 | 10g |
$3315.0 | 2023-05-31 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1366428-50mg |
Ethyl 2-amino-2-(3-chlorophenyl)butanoate |
521928-51-8 | 98% | 50mg |
¥11642.00 | 2024-05-10 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1366428-100mg |
Ethyl 2-amino-2-(3-chlorophenyl)butanoate |
521928-51-8 | 98% | 100mg |
¥12204.00 | 2024-05-10 |
Benzeneacetic acid, α-amino-3-chloro-α-ethyl-, ethyl ester Related Literature
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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